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Compound of Interest

Compound Name: H-Leu-ile-OH

Cat. No.: B151301 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of the dipeptide L-leucyl-L-isoleucine. The information is tailored for researchers,

scientists, and drug development professionals, offering detailed data, experimental

methodologies, and visual representations of relevant biological pathways and experimental

workflows.

Core Physicochemical Data
L-leucyl-L-isoleucine is a dipeptide composed of the essential branched-chain amino acids

(BCAAs) L-leucine and L-isoleucine. Its physicochemical characteristics are fundamental to

understanding its behavior in biological systems and for its application in research and

development. The quantitative properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₂H₂₄N₂O₃ PubChem[1]

Molecular Weight 244.33 g/mol PubChem[1]

Monoisotopic Mass 244.17869263 Da PubChem[1]

LogP (Octanol/Water Partition

Coefficient)
-0.79 (Extrapolated) PubChem[1]

-0.89 (ALOGPS) FooDB[2]

-1.6 (Computed) PubChem[1]

Water Solubility 3.25 g/L (ALOGPS) FooDB[2]

100 mg/mL (with ultrasonic) MedChemExpress[3]

pKa (Strongest Acidic) 4.11 (ChemAxon) FooDB[2]

pKa (Strongest Basic) 8.43 (ChemAxon) FooDB[2]

Physical Description Solid PubChem[1]

Note on Melting Point: An experimental melting point for L-leucyl-L-isoleucine could not be

definitively identified in the reviewed literature. However, the melting points of its constituent

amino acids are well-documented: L-leucine melts at 293 °C[4][5] and L-isoleucine

decomposes at 284 °C[6][7]. The melting properties of dipeptides can be complex and may

involve decomposition, often requiring specialized techniques like Fast Scanning Calorimetry

for accurate determination[8].

Experimental Protocols
The determination of the physicochemical properties of dipeptides like L-leucyl-L-isoleucine

requires specific experimental methodologies. Below are detailed protocols for key

experiments.

Determination of Melting Point using Fast Scanning
Calorimetry (FSC)
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Due to the tendency of peptides to decompose at high temperatures, conventional calorimetry

is often unsuitable. Fast Scanning Calorimetry (FSC) overcomes this by employing very high

heating rates.

Methodology:

A small, microgram-sized sample of the dipeptide is placed on the FSC sensor chip.

The sample is subjected to a controlled, ultra-fast heating ramp (e.g., up to 20,000 K/s)

under an inert atmosphere (e.g., dry nitrogen) to minimize thermal decomposition[9].

The heat flow as a function of temperature is recorded. The melting point is identified as the

onset temperature of the endothermic melting peak[3].

To ensure accuracy, the temperature calibration of the FSC instrument is performed using

standard metal references (e.g., indium, bismuth, tin)[9].

The experiment is typically divided into three stages: an initial heating to melt the sample, a

rapid cooling to induce vitrification, and a final heating ramp to measure the glass transition

and melting properties[8].

Measurement of Aqueous Solubility
The solubility of a dipeptide in an aqueous medium is a critical parameter for its biological

activity and formulation.

Methodology:

An excess amount of L-leucyl-L-isoleucine is added to a known volume of purified water or a

specific buffer solution in a sealed container.

The suspension is agitated at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

The concentration of the dipeptide in the filtrate is determined using a suitable analytical

technique, such as:
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Gravimetric analysis: A known volume of the filtrate is evaporated to dryness, and the

mass of the remaining solid is measured.

Spectrophotometry: If the peptide has a chromophore or can be derivatized to produce a

colored compound, its concentration can be determined by measuring its absorbance at a

specific wavelength.

High-Performance Liquid Chromatography (HPLC): This is a highly accurate method for

determining the concentration of the dipeptide in the saturated solution.

The solubility is expressed in units such as g/L or mol/L[10][11].

Determination of pKa Values by Capillary Zone
Electrophoresis (CZE)
The pKa values of the ionizable groups in a dipeptide are crucial for understanding its charge

state at different pH values.

Methodology:

A series of background electrolytes (BGEs) with different pH values are prepared.

The effective electrophoretic mobility of L-leucyl-L-isoleucine is measured in each BGE using

a capillary electrophoresis instrument.

The effective mobility is plotted against the pH of the BGE.

The resulting sigmoidal curve is fitted to a suitable equation to determine the pKa values,

which correspond to the pH at which the effective mobility is halfway between the mobility of

the fully protonated and deprotonated forms[1].

Experimental conditions such as ionic strength and temperature must be carefully controlled

as they can influence the pKa values[1].

Biological Activity and Signaling Pathways
The biological effects of L-leucyl-L-isoleucine are primarily attributed to its constituent amino

acids, L-leucine and L-isoleucine, which are potent activators of the mTOR (mammalian target
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of rapamycin) signaling pathway. This pathway is a central regulator of cell growth,

proliferation, and protein synthesis[12][13]. It is hypothesized that the dipeptide is transported

into the cell and then hydrolyzed to release free L-leucine and L-isoleucine, which then activate

the mTORC1 complex[12].
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Caption: General workflow for dipeptide characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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